Δ4-Dafachronic Acid

• CAS No.: 23017-97-2
• Product Name: Δ4-Dafachronic Acid
• Molecular Formula: C27H42O3
• Molecular Weight: 414.6 g/mol
• IUPAC Name: (6R)-6-[(8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid
• Standard InChI: InChI=1S/C27H42O3/c1-17(6-5-7-18(2)25(29)30)22-10-11-23-21-9-8-19-16-20(28)12-14-26(19,3)24(21)13-15-27(22,23)4/h16-18,21-24H,5-15H2,1-4H3,(H,29,30)/t17-,18?,21+,22-,23+,24+,26+,27-/m1/s1
• Standard InChIKey: PSXQJZDFWDKBIP-NNWQCNCGSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C
• SMILES: CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
• Canonical SMILES: CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
• Appearance: Assay:≥95%A crystalline solid
• Description: Delta(4)-dafachronic acid is a cholestanoid that is cholest-4-en-26-oic acid which is substituted at position 3 by an oxo group. It is a 3-oxo-Delta(4) steroid, a member of dafachronic acids and a C27-steroid. It is a conjugate acid of a Delta(4)-dafachronate.
• Synonyms: 3-oxo-cholest-4-en-26-oic acid
• PubChem Compound: 22216313
• Last Modified: Nov 11 2021